Phenethyl-pyridin-3-ylmethyl-amine
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Overview
Description
Phenethyl-pyridin-3-ylmethyl-amine is a chemical compound with the molecular formula C14H16N2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenethyl group and a pyridin-3-ylmethyl group attached to an amine . The molecular weight is 212.29 g/mol.Physical And Chemical Properties Analysis
This compound has a molecular weight of 212.29 g/mol. The hydrochloride form of this compound has a molecular weight of 248.75 g/mol .Scientific Research Applications
Proteomics Research
Phenethyl-pyridin-3-ylmethyl-amine is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various ways in this field, such as in the study of protein-protein interactions, post-translational modifications, or the identification of potential drug targets.
Synthesis of Novel Derivatives
This compound can be used in the synthesis of novel derivatives . For instance, it has been used in the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives . These derivatives have shown promising biological activities, which leads us to the next few applications.
Inhibitors of Receptor Tyrosine Kinase
The synthesized derivatives of this compound have been evaluated as inhibitors of receptor tyrosine kinase . Receptor tyrosine kinases are high-affinity cell surface receptors for many polypeptide growth factors, cytokines, and hormones. As such, they play a key role in cellular functions including growth, differentiation, metabolism, and apoptosis or programmed cell death.
Anticancer Activity
These derivatives have shown anticancer activity against lung cancer . For example, one of the compounds gives ten-fold lower IC50 values (0.229 μM) than imatinib (2.479 μM) when tested against (A549) lung cancer cell lines .
Antibacterial and Antifungal Activity
The derivatives also exhibit antibacterial and antifungal activity against specialized aquatic bacterial species, Gram-positive and Gram-negative species, and fungal species . This suggests potential applications in the development of new antimicrobial agents.
Antioxidant Activity
Finally, the derivatives have demonstrated antioxidant activity . The antioxidant property of the derivatives was studied by using the DPPH (2,2-diphenylpicrylhydrazyl) method, and the results showed that the evaluated IC50 value was close to the IC50 value of ascorbic acid (4.45–4.83 μg/mL) .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-phenyl-N-(pyridin-3-ylmethyl)ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2/c1-2-5-13(6-3-1)8-10-16-12-14-7-4-9-15-11-14/h1-7,9,11,16H,8,10,12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVBKSGYPLUPKMV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNCC2=CN=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60276805 |
Source
|
Record name | Phenethyl-pyridin-3-ylmethyl-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60276805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16562-17-7 |
Source
|
Record name | Phenethyl-pyridin-3-ylmethyl-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60276805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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